![molecular formula C9H14Cl2N2 B2884196 2,3-dihydro-1H-indene-1,5-diamine dihydrochloride CAS No. 1989672-27-6](/img/structure/B2884196.png)
2,3-dihydro-1H-indene-1,5-diamine dihydrochloride
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Overview
Description
2,3-dihydro-1H-indene-1,5-diamine dihydrochloride, also known as DI-9, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the family of indene derivatives and has been found to possess a wide range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2,3-dihydro-1H-indene-1,5-diamine dihydrochloride is not fully understood. However, it has been proposed that this compound acts by inhibiting the activity of certain enzymes involved in cancer cell growth and proliferation. It has also been suggested that this compound may act by inducing apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to possess a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation. It has also been found to induce apoptosis in cancer cells. In addition, this compound has been found to possess antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics.
Advantages and Limitations for Lab Experiments
One of the major advantages of 2,3-dihydro-1H-indene-1,5-diamine dihydrochloride is its potential applications in medicinal chemistry. It has been found to possess significant anticancer activity against various cancer cell lines. It has also been found to inhibit the growth of bacteria and fungi, making it a potential candidate for the development of new antibiotics. However, one of the major limitations of this compound is its toxicity. It has been found to be toxic to normal cells at high concentrations, which may limit its use in clinical settings.
Future Directions
There are several future directions for research on 2,3-dihydro-1H-indene-1,5-diamine dihydrochloride. One of the major areas of research is the development of new derivatives of this compound with improved anticancer activity and reduced toxicity. Another area of research is the development of new antibiotics based on the structure of this compound. In addition, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other fields such as neuroscience and immunology.
Conclusion:
In conclusion, this compound is a promising compound with potential applications in various fields of scientific research. Its synthesis method is relatively simple, and it has been found to possess significant anticancer activity against various cancer cell lines. However, its toxicity may limit its use in clinical settings. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in other fields of scientific research.
Synthesis Methods
2,3-dihydro-1H-indene-1,5-diamine dihydrochloride can be synthesized by reacting 2,3-dihydroindene with 1,5-diaminopentane in the presence of hydrochloric acid. The reaction takes place under reflux conditions and yields this compound as a white crystalline solid. The purity of the compound can be improved by recrystallization from a suitable solvent.
Scientific Research Applications
2,3-dihydro-1H-indene-1,5-diamine dihydrochloride has been widely used in scientific research for its potential applications in various fields. One of the major applications of this compound is in the field of medicinal chemistry. This compound has been found to possess significant anticancer activity against various cancer cell lines. It has also been found to inhibit the growth of bacteria and fungi, making it a potential candidate for the development of new antibiotics.
Properties
IUPAC Name |
2,3-dihydro-1H-indene-1,5-diamine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2.2ClH/c10-7-2-3-8-6(5-7)1-4-9(8)11;;/h2-3,5,9H,1,4,10-11H2;2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGQNPHCFWFMOQG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1N)C=CC(=C2)N.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14Cl2N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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